Cas no 2308478-46-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1S)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1S)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid
• CAS No: 2308478-46-6
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 5808792
• PubChem ID: 165878988
• Update Time: 2025-08-05

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1S)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1S)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1S)-1-(pyridin-2-yl)ethyl]carbamoyl}butanoic acid
• 2308478-46-6
• EN300-1485314

• Inchi： 1S/C27H27N3O5/c1-17(23-12-6-7-15-28-23)29-26(33)24(13-14-25(31)32)30-27(34)35-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-12,15,17,22,24H,13-14,16H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t17-,24?/m0/s1
• InChI Key： YGOLOWQCOBBFKT-KEJDIYNNSA-N
• SMILES： O(C(NC(C(N[C@@H](C)C1C=CC=CN=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1S)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1S)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1S)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid is a complex organic compound with the CAS number 2308478-46-6. This compound belongs to the class of amino acids, specifically a derivative of butanoic acid, and exhibits a unique combination of functional groups that make it highly versatile in various chemical and biological applications. The molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pyridinyl-substituted ethylcarbamoyl group, and a butanoic acid backbone, which collectively contribute to its distinctive properties.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability under basic conditions and ease of removal under acidic conditions. Its presence in this compound suggests potential applications in peptide chemistry, where precise control over functional groups is essential. The pyridinyl substituent adds aromaticity and potential for additional chemical reactivity or bioactivity, making this compound an interesting candidate for drug discovery or as a building block in organic synthesis.

Recent studies have highlighted the importance of such multifunctional compounds in the development of bioactive molecules. For instance, researchers have explored the use of Fmoc-containing compounds in the synthesis of peptide-based drugs, where the Fmoc group serves as both a protecting group and a modifiable site for further functionalization. Additionally, the pyridinyl moiety has been shown to enhance the pharmacokinetic properties of certain drugs by improving their solubility and bioavailability.

The butanoic acid backbone provides a flexible structure that can accommodate various substituents while maintaining structural integrity. This flexibility is crucial for applications in medicinal chemistry, where molecules need to adopt specific conformations to interact with biological targets effectively. The combination of these features makes 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1S)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid a valuable compound in both academic research and industrial settings.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and purity, which are critical parameters in pharmaceutical development. Furthermore, computational chemistry tools can be employed to predict its physicochemical properties, such as solubility, stability, and reactivity under different conditions.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The incorporation of the Fmoc group typically involves nucleophilic substitution or coupling reactions, while the pyridinyl-substituted ethylcarbamoyl group can be introduced via amide bond formation. The stereochemistry at the (1S) position adds another layer of complexity to the synthesis process but also opens up possibilities for enantioselective applications.

Looking ahead, the potential applications of this compound are vast. In drug discovery programs targeting specific enzymes or receptors, its unique combination of functional groups could serve as a lead structure for developing novel therapeutic agents. Moreover, its use as a building block in combinatorial chemistry could facilitate the generation of diverse libraries for high-throughput screening.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1S)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid (CAS No: 2308478-46-6) is a multifaceted compound with significant potential in organic synthesis and medicinal chemistry. Its distinctive structure and functional groups make it an intriguing subject for further research and development.